Cas no 1021082-13-2 (1-benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea)

• Product Name: 1-benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea
• CAS No: 1021082-13-2
• MF: C₂₂H₂₃N₅O
• MW: 373.450924158096
• CID: 5957516
• PubChem ID: 42109870
• Update Time: 2025-07-01

1-benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea
• 1021082-13-2
• VU0633319-1
• 1-benzyl-3-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]urea
• F5072-5062
• AKOS024494906
• 1-benzyl-3-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)urea

• Inchi： 1S/C22H23N5O/c28-22(23-16-17-7-2-1-3-8-17)24-19-10-6-9-18(15-19)20-11-12-21(26-25-20)27-13-4-5-14-27/h1-3,6-12,15H,4-5,13-14,16H2,(H2,23,24,28)
• InChI Key： RKWUVKBGQNDRJE-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=CC=1)NC1=CC=CC(=C1)C1=CC=C(N=N1)N1CCCC1

Computed Properties

• Exact Mass: 373.19026037g/mol
• Monoisotopic Mass: 373.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.2Ų

Additional information on 1-benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea

1-Benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea: A Comprehensive Overview

The compound CAS No. 1021082-13-2, known as 1-benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. Recent studies have highlighted its role in targeting specific biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a urea group, a benzyl moiety, and a pyridazine ring substituted with a pyrrolidine group. The interplay of these functional groups contributes to its versatile chemical properties. The pyridazine ring, in particular, is known for its aromaticity and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability. This makes it an attractive candidate for drug delivery systems and therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to simulate the behavior of this compound in various biological environments. For instance, molecular docking studies have revealed potential binding affinities with key enzymes involved in inflammatory processes. These findings suggest that 1-benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea could serve as a lead compound for anti-inflammatory drugs. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in cancer therapy.

In the realm of material science, this compound has shown promise as a precursor for advanced materials. Its structural stability and reactivity make it suitable for synthesizing high-performance polymers and organic semiconductors. Researchers have reported enhanced electronic properties when this compound is incorporated into polymer frameworks, paving the way for applications in flexible electronics and optoelectronic devices.

The synthesis of CAS No. 1021082-13-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the compound. This has not only facilitated large-scale production but also enabled researchers to explore its properties more thoroughly.

Despite its potential, there are challenges associated with the practical application of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed before it can be commercialized. However, ongoing research efforts are focused on optimizing synthesis protocols and evaluating the compound's safety profile to overcome these barriers.

In conclusion, 1-benzyl-3-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea represents a compelling example of how advanced chemical design can lead to innovative solutions in medicine and materials science. With continued research and development, this compound holds the promise of making significant contributions to these fields in the near future.